Cas no 2138098-42-5 (3-(2-Fluorophenyl)-4-methylcyclohexan-1-amine)

• Product Name: 3-(2-Fluorophenyl)-4-methylcyclohexan-1-amine
• CAS No: 2138098-42-5
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 6135341
• PubChem ID: 165849731
• Update Time: 2025-06-26

3-(2-Fluorophenyl)-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-4-methylcyclohexan-1-amine
• 2138098-42-5
• EN300-1157757
• 3-(2-Fluorophenyl)-4-methylcyclohexan-1-amine

• Inchi： 1S/C13H18FN/c1-9-6-7-10(15)8-12(9)11-4-2-3-5-13(11)14/h2-5,9-10,12H,6-8,15H2,1H3
• InChI Key： BTQQZDXXRUDBMS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1CC(CCC1C)N

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-Fluorophenyl)-4-methylcyclohexan-1-amine

Professional Introduction to Compound with CAS No. 2138098-42-5 and Product Name: 3-(2-Fluorophenyl)-4-methylcyclohexan-1-amine

The compound with the CAS number 2138098-42-5 and the product name 3-(2-Fluorophenyl)-4-methylcyclohexan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorophenyl moiety and a methylcyclohexanamine backbone suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine atoms. The fluorophenyl group, in particular, is renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. This feature has been extensively studied in the context of small-molecule drug design, leading to several successful marketed drugs that utilize fluorinated aromatic rings. The compound under discussion leverages this advantage by integrating the fluorophenyl moiety into a cyclohexane framework, which is known for its conformational flexibility and potential for optimal receptor binding.

The 3-(2-Fluorophenyl)-4-methylcyclohexan-1-amine structure presents an intriguing combination of electronic and steric effects that can be exploited for therapeutic purposes. The amine functionality at the 1-position provides a site for further derivatization, enabling the synthesis of analogs with tailored biological activities. Additionally, the methyl group at the 4-position introduces steric hindrance, which can influence the molecule's interactions with biological targets. These structural features make the compound a versatile scaffold for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry and machine learning have accelerated the process of identifying promising drug candidates. These technologies allow researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. In this context, 3-(2-Fluorophenyl)-4-methylcyclohexan-1-amine has been subjected to virtual screening and molecular docking studies to evaluate its potential as an inhibitor or modulator of various enzymes and receptors. Preliminary results suggest that this compound exhibits interesting interactions with targets relevant to neurological disorders, inflammation, and cancer.

The synthesis of 3-(2-Fluorophenyl)-4-methylcyclohexan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include fluorination of the aromatic ring, cycloalkylation, and functional group transformations. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to enhance efficiency and selectivity. These approaches not only streamline the synthetic route but also minimize waste generation, aligning with green chemistry principles.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and mass spectrometry. These analyses confirm its molecular structure and purity before it is subjected to biological testing. The biological evaluation often involves enzyme inhibition assays, cell-based assays, and animal models to assess efficacy and safety. The results from these studies provide valuable insights into the compound's pharmacological profile and potential therapeutic applications.

The integration of fluorophenyl groups into drug candidates has been well-documented in various therapeutic areas. For instance, fluorinated aromatic compounds have shown promise in treating central nervous system (CNS) disorders due to their ability to cross the blood-brain barrier more effectively than non-fluorinated analogs. Similarly, in oncology, fluorinated drugs have demonstrated enhanced potency against cancer cells by interfering with key signaling pathways. The structural motif of 3-(2-Fluorophenyl)-4-methylcyclohexan-1-amine aligns with these trends, suggesting potential applications in both CNS disorders and cancer therapy.

As research progresses, novel synthetic strategies continue to emerge, offering new opportunities for drug discovery. Techniques such as flow chemistry and continuous manufacturing are being explored to improve scalability and reproducibility in producing complex molecules like 3-(2-Fluorophenyl)-4-methylcyclohexan-1-amine. These innovations not only enhance productivity but also enable faster translation from laboratory research to clinical development.

The future prospects of this compound are further illuminated by ongoing clinical trials that investigate fluorinated derivatives as potential therapeutics. While specific details about 3-(2-Fluorophenyl)-4-methylcyclohexan-1-amine may not yet be available in clinical databases due to its novelty or early-stage development status, its structural features suggest it could contribute significantly to future medical breakthroughs once fully characterized.

In conclusion,3-(2-Fluorophenyl)-4-methylcyclohexan-1-amineseems poisedto play an important role in pharmaceutical researchanddevelopment thanks toyits unique structuralandfunctional attributes.The integrationof afluorophenylethandmethylatedcyclohexanebackboneoffersa richchemical spacefor explorationin drug design,and preliminarystudiesindicateitspotentialasateuristicagentforvariousbiologicaltargets.Forthefuture,thiscompoundholdsgreatpromisefor advancingmedicalscienceandimprovingpatientoutcomes.